Cas no 2229459-50-9 (4-(aminomethyl)-4-5-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-5-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol
• CAS No: 2229459-50-9
• MF: C₁₃H₁₇F₃N₂O
• MW: 274.282093763351
• CID: 5790213
• PubChem ID: 165701633
• Update Time: 2025-08-03

4-(aminomethyl)-4-5-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-[5-(trifluoromethyl)pyridin-2-yl]cyclohexan-1-ol
• EN300-1940627
• 2229459-50-9
• 4-(aminomethyl)-4-5-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol

• Inchi： 1S/C13H17F3N2O/c14-13(15,16)9-1-2-11(18-7-9)12(8-17)5-3-10(19)4-6-12/h1-2,7,10,19H,3-6,8,17H2
• InChI Key： IOMDEKACOJYMBT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1(CN)CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 274.12929766g/mol
• Monoisotopic Mass: 274.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-(aminomethyl)-4-5-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol

4-(Aminomethyl)-4-5-(Trifluoromethyl)Pyridin-2-YlCyclohexan-1-Ol: A Comprehensive Overview

4-(Aminomethyl)-4-5-(Trifluoromethyl)Pyridin-2-YlCyclohexan-1-Ol, with the CAS registry number 2229459-50-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a pyridine ring substituted with both an aminomethyl group and a trifluoromethyl group. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various applications.

The synthesis of 4-(Aminomethyl)-4-5-(Trifluoromethyl)Pyridin-2-YlCyclohexan-1-Ol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the production process further.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The trifluoromethyl group is known to enhance pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various therapeutic targets, including kinases and proteases. For instance, a study published in Nature Communications highlighted its ability to inhibit a key enzyme involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, 4-(Aminomethyl)-4-5-(Trifluoromethyl)Pyridin-2-YlCyclohexan-1-Ol has shown potential in materials science. Its rigid structure and functional groups make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have investigated its use in creating stimuli-responsive polymers, which can change their properties in response to external conditions such as temperature or pH. These materials hold promise for applications in sensors, drug delivery systems, and adaptive textiles.

The environmental impact of this compound is another area of active research. While it is not classified as a hazardous substance under current regulations, its degradation pathways and bioaccumulation potential are being thoroughly investigated. Recent studies have employed computational chemistry techniques to predict its environmental fate, providing valuable insights into its behavior in natural systems.

In conclusion, 4-(Aminomethyl)-4-5-(Trifluoromethyl)Pyridin-2-YlCyclohexan-1-Ol (CAS No: 2229459-50-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.